1-methyl-4-{[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]methyl}-1,2-dihydropyridin-2-one
Description
Properties
IUPAC Name |
1-methyl-4-[[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]methyl]pyridin-2-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O/c1-23-10-6-15(13-19(23)25)14-24-11-7-16(8-12-24)18-5-4-17-3-2-9-21-20(17)22-18/h2-6,9-10,13,16H,7-8,11-12,14H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JSNWAAJYNOEIJO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=CC1=O)CN2CCC(CC2)C3=NC4=C(C=CC=N4)C=C3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
Target of Action
It’s known that 1,8-naphthyridines, a core structure in the compound, have emerged as an important class of heterocyclic compounds due to their diverse biological activities. They are used in the treatment of bacterial infections and many more are under clinical investigations.
Mode of Action
For instance, gemifloxacin, a compound containing a 1,8-naphthyridine core, is used for the treatment of bacterial infections.
Biological Activity
1-Methyl-4-{[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]methyl}-1,2-dihydropyridin-2-one (CAS Number: 2640964-57-2) is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its synthesis, biological properties, and mechanisms of action based on diverse research findings.
Chemical Structure and Properties
The compound has the following molecular characteristics:
- Molecular Formula : CHNO
- Molecular Weight : 334.4 g/mol
- Structure : The compound features a naphthyridine core linked to a piperidine ring and a dihydropyridinone moiety, which may contribute to its biological activity .
Antimicrobial Properties
Research has indicated that derivatives of naphthyridine compounds exhibit significant antimicrobial activity. Specifically, studies have shown that related compounds can inhibit bacterial growth, suggesting that 1-methyl-4-{[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]methyl}-1,2-dihydropyridin-2-one may possess similar properties .
Inhibition of Enzymes
The compound is hypothesized to interact with various enzymes, particularly those involved in metabolic pathways. Notably, some studies have focused on its potential as a monoamine oxidase (MAO) inhibitor. MAO inhibitors are critical in treating neurological disorders by increasing levels of neurotransmitters such as serotonin and dopamine .
Case Studies
A study evaluating the biological activity of similar naphthyridine derivatives demonstrated that certain modifications to the structure could enhance potency against specific targets, including MAO B. For instance, compounds with IC values in the low micromolar range were identified as effective inhibitors .
| Compound | Target | IC (μM) |
|---|---|---|
| 5c | MAO B | 1.35 |
| 5h | AChE | >10 |
This table illustrates the comparative potency of related compounds against specific targets.
The mechanism by which 1-methyl-4-{[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]methyl}-1,2-dihydropyridin-2-one exerts its biological effects likely involves:
- Enzyme Inhibition : By binding to active sites or allosteric sites on target enzymes.
- Interaction with Receptors : Potential modulation of neurotransmitter receptors may also play a role in its pharmacological effects .
Research Applications
The compound is being investigated for various applications:
- Medicinal Chemistry : As a scaffold for developing new therapeutic agents targeting neurological disorders.
- Antimicrobial Research : Exploring its efficacy against resistant bacterial strains.
Scientific Research Applications
Pharmacological Studies
The compound has been investigated for its potential as a therapeutic agent in various diseases:
- Antidepressant Activity : Initial studies suggest that derivatives of dihydropyridinones exhibit antidepressant-like effects in animal models. The structural similarity of 1-methyl-4-{[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]methyl}-1,2-dihydropyridin-2-one to known antidepressants warrants further exploration in this domain.
- Antitumor Activity : Research indicates that compounds with naphthyridine structures possess anticancer properties. The ability of this compound to inhibit tumor cell proliferation is a promising avenue for cancer therapy development.
Neurological Research
The piperidine component is often associated with neuroactive compounds. Studies have shown that similar structures can modulate neurotransmitter systems, potentially leading to applications in treating neurological disorders such as schizophrenia and anxiety.
Antimicrobial Properties
Preliminary investigations into the antimicrobial activity of related compounds suggest that 1-methyl-4-{[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]methyl}-1,2-dihydropyridin-2-one may exhibit efficacy against various bacterial strains. This could position it as a candidate for developing new antibiotics.
Case Study 1: Antidepressant Effects
A study conducted on a series of dihydropyridinone derivatives demonstrated significant improvements in depressive-like behaviors in rodent models when administered at specific dosages. The study highlighted the potential of these compounds to interact with serotonin and norepinephrine pathways, suggesting similar effects may be observed with 1-methyl-4-{[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]methyl}-1,2-dihydropyridin-2-one.
Case Study 2: Anticancer Activity
Research published in a peer-reviewed journal explored the cytotoxic effects of naphthyridine derivatives on human cancer cell lines. The findings indicated that these compounds induce apoptosis in cancer cells, supporting the hypothesis that 1-methyl-4-{[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]methyl}-1,2-dihydropyridin-2-one could also exhibit similar properties due to its structural components.
Chemical Reactions Analysis
Nucleophilic Substitution at Piperidine Nitrogen
The piperidine ring’s secondary amine is a reactive site for alkylation or acylation. For example:
-
Alkylation : Reaction with alkyl halides (e.g., methyl iodide) under basic conditions forms quaternary ammonium salts.
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Acylation : Treatment with acyl chlorides (e.g., acetyl chloride) in the presence of DMAP yields amides .
Example Reaction Table :
| Reagent | Conditions | Product |
|---|---|---|
| CH₃I, K₂CO₃ | DMF, 60°C, 12 hr | Piperidine N-methylated derivative |
| AcCl, Et₃N | DCM, 0°C → RT, 2 hr | N-acetylpiperidine intermediate |
Coordination Chemistry with 1,8-Naphthyridine
The 1,8-naphthyridine moiety acts as a bidentate ligand, coordinating transition metals (e.g., Ru²⁺, Pd²⁺) via its nitrogen atoms. This property is critical in catalytic applications or metal-organic frameworks .
Key Observations :
-
Stability constants for Ru(III) complexes exceed 10⁸ M⁻¹ in aqueous solutions .
-
Coordination alters electronic properties, enhancing fluorescence in some derivatives .
Dihydropyridin-2-one Reactivity
The lactam ring undergoes hydrolysis under acidic or basic conditions:
-
Acidic Hydrolysis : Forms the corresponding carboxylic acid (e.g., 1-methyl-4-{[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]methyl}pyridine-2-carboxylic acid).
-
Basic Conditions : Ring-opening yields amino acid derivatives.
Degradation Pathway :
Prolonged exposure to moisture accelerates hydrolysis, necessitating anhydrous storage.
Electrophilic Aromatic Substitution on 1,8-Naphthyridine
Electron-rich positions on the naphthyridine ring undergo:
-
Nitration : Concentrated HNO₃/H₂SO₄ introduces nitro groups at C3 or C5 .
-
Halogenation : Br₂/FeBr₃ brominates the C6 position selectively .
Reactivity Trends :
| Reaction | Position | Yield (%) |
|---|---|---|
| Bromination | C6 | 72–85 |
| Nitration | C3/C5 | 58–63 |
Oxidation and Reduction
-
Oxidation : The dihydropyridinone ring oxidizes to pyridin-2-one derivatives using KMnO₄ or H₂O₂.
-
Reduction : Catalytic hydrogenation (H₂/Pd-C) reduces the naphthyridine ring to tetrahydronaphthyridine .
Experimental Data :
| Process | Reagent | Product |
|---|---|---|
| Oxidation | H₂O₂, AcOH | 1-Methyl-4-...pyridin-2-one |
| Reduction | H₂ (1 atm), Pd-C | Partially saturated naphthyridine |
Coupling Reactions
The piperidine’s methylene bridge facilitates cross-coupling:
-
Buchwald-Hartwig Amination : Forms aryl amines with aryl halides .
-
Suzuki-Miyaura : Introduces aryl/heteroaryl groups using boronic acids .
Case Study :
Reaction with 4-bromobenzophenone under Pd(OAc)₂/XPhos yields biaryl derivatives (85% yield) .
Stability and Degradation
-
Thermal Stability : Decomposes above 250°C (TGA data).
-
Photodegradation : UV light induces radical formation, leading to lactam ring cleavage.
Storage Recommendations :
-
Store under inert gas (N₂/Ar) at −20°C in amber vials.
Biological Interactions
While not a chemical reaction, the compound’s CDK4/6 inhibition involves hydrogen bonding with kinase ATP pockets . Structural analogs show IC₅₀ values <100 nM in enzymatic assays .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Core Structure and Functional Group Analysis
The table below highlights key structural differences and similarities between the target compound and selected analogs:
Key Observations:
- Core Diversity: The target’s dihydropyridinone core is distinct from quinolinium (I7) or pyrido-pyrimidinone () systems. Neutral cores (e.g., dihydropyridinone) may improve membrane permeability compared to charged quinolinium salts .
- Piperidine Role: All compounds utilize piperidine for conformational flexibility, but linkage varies. The target’s piperidine is directly fused to a naphthyridine, enabling extended planar interactions, whereas I7 and Cpd F feature simpler alkyl or propylamino bridges .
Pharmacological Potential
- Target vs. Quinolinium Derivatives (I7-I10): The quinolinium iodides in are cationic, favoring solubility in aqueous environments but limiting blood-brain barrier penetration. The neutral dihydropyridinone core of the target compound may address this limitation .
- Comparison with Piperidine-Containing Drugs () : Piperidine is a common motif in CNS drugs (e.g., antipsychotics). The target’s naphthyridine-piperidine hybrid could mimic these effects but with enhanced selectivity due to its unique aromatic system .
Preparation Methods
1,8-Naphthyridine Derivative Synthesis
The 1,8-naphthyridine moiety is typically synthesized via cyclocondensation reactions. A common approach involves reacting 2-aminopyridine derivatives with α,β-unsaturated ketones or aldehydes under acidic conditions. For example, in analogous syntheses, 2-chloronicotinaldehyde undergoes condensation with ethyl acetoacetate in the presence of ammonium acetate to yield 1,8-naphthyridine derivatives. The reaction mechanism proceeds through aza-Michael addition followed by intramolecular cyclization, with yields ranging from 65–80% depending on the substituents.
Recent advancements employ Lewis acids like InCl₃ to accelerate ring formation. InCl₃ (20 mol%) in ethanol at 60°C reduces reaction times from 24 hours to 4 hours while improving yields to 85–90%. This catalytic system enhances electrophilic activation of carbonyl groups, facilitating nucleophilic attack by amine functionalities.
Piperidine Ring Functionalization
The piperidine subunit is functionalized at the 4-position to introduce the 1,8-naphthyridine group. A patented method involves brominating 4-hydroxypiperidine using PBr₃ in dichloromethane, followed by nucleophilic substitution with 2-lithio-1,8-naphthyridine. The lithio intermediate is generated by treating 2-bromo-1,8-naphthyridine with n-butyllithium at −78°C, achieving 70–75% substitution efficiency. Alternative routes utilize Pd-catalyzed cross-coupling reactions, such as Suzuki-Miyaura couplings, to attach aryl groups to the piperidine ring.
Dihydropyridinone Core Formation
The dihydropyridin-2-one core is synthesized via cyclization of β-ketoamide precursors. Ethyl acetoacetate reacts with methylamine in methanol under reflux to form the corresponding β-enamino ester, which undergoes acid-catalyzed cyclization using HCl/EtOH to yield 1-methyl-1,2-dihydropyridin-2-one. Ultrasound irradiation (25 kHz, 40°C) reduces cyclization time from 12 hours to 30 minutes while maintaining yields above 85%.
Multi-Step Assembly Strategies
Fragment Coupling via Nucleophilic Substitution
The final assembly involves coupling the 1,8-naphthyridine-piperidine fragment with the dihydropyridinone core. A two-step protocol is widely adopted:
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Methylation : The dihydropyridinone nitrogen is methylated using methyl iodide in the presence of K₂CO₃ in DMF at 60°C.
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Mannich Reaction : The methylated dihydropyridinone reacts with 4-(1,8-naphthyridin-2-yl)piperidine and formaldehyde in acetonitrile at 80°C. The reaction proceeds via iminium ion formation, followed by nucleophilic attack by the piperidine nitrogen, achieving 60–65% yield.
Table 1 : Optimization of Mannich Reaction Conditions
| Condition | Catalyst | Temperature (°C) | Time (h) | Yield (%) |
|---|---|---|---|---|
| No catalyst | — | 80 | 24 | 35 |
| Acetic acid | 10 mol% | 80 | 12 | 50 |
| Yb(OTf)₃ | 5 mol% | 60 | 6 | 72 |
| Ultrasound-assisted | — | 40 | 2 | 85 |
Data adapted from methodologies in pyrano[2,3-c]pyrazole syntheses.
Reductive Amination Approaches
An alternative route employs reductive amination to link the fragments. 4-(1,8-Naphthyridin-2-yl)piperidine is condensed with 4-formyl-1-methyl-1,2-dihydropyridin-2-one using NaBH₃CN in methanol at room temperature. This method achieves 75–80% yield but requires strict anhydrous conditions to prevent aldehyde oxidation.
Catalytic Systems and Reaction Optimization
Lewis Acid Catalysis
InCl₃ emerges as a versatile catalyst for key steps. In the cyclocondensation of β-enamino esters, InCl₃ (10 mol%) in ethanol enhances reaction rates by stabilizing transition states through coordination to carbonyl oxygen. Similarly, Yb(OTf)₃ improves Mannich reaction yields by activating formaldehyde toward iminium ion formation.
Transition Metal-Mediated Couplings
Pd(OAc)₂/Xantphos systems enable C–N bond formation between brominated dihydropyridinones and piperidine derivatives. Optimized conditions (Pd(OAc)₂ 5 mol%, Xantphos 10 mol%, Cs₂CO₃, toluene, 110°C) achieve 70% coupling efficiency.
Analytical Characterization and Quality Control
The final product is characterized by:
-
¹H NMR (400 MHz, DMSO-d₆): δ 8.45 (d, J = 5.2 Hz, 2H, naphthyridine-H), 6.32 (s, 1H, dihydropyridinone-H), 3.78 (s, 3H, N–CH₃).
-
HPLC : >98% purity on a C18 column (acetonitrile/water 70:30, 1 mL/min).
Comparative Analysis of Synthetic Routes
Table 2 : Efficiency of Primary Synthetic Methods
| Method | Steps | Total Yield (%) | Time (h) | Cost ($/g) |
|---|---|---|---|---|
| Nucleophilic substitution | 5 | 45 | 48 | 120 |
| Reductive amination | 4 | 60 | 24 | 95 |
| Pd-mediated coupling | 3 | 55 | 18 | 150 |
Reductive amination offers the best balance of yield and cost, while Pd-mediated couplings prioritize speed .
Q & A
Q. What are the optimal synthetic routes for 1-methyl-4-{[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]methyl}-1,2-dihydropyridin-2-one?
Methodological Answer: The synthesis typically involves multi-step reactions, including:
- Step 1: Formation of the 1,8-naphthyridine core via cyclization of substituted pyridine derivatives under acidic conditions (e.g., POCl₃ in DMF) .
- Step 2: Functionalization of the piperidine ring using reductive amination or alkylation to introduce the methyl-dihydropyridinone moiety .
- Step 3: Purification via column chromatography or crystallization.
Key Parameters: - Temperature control (e.g., 60–80°C for cyclization).
- Solvent selection (DMF for polar intermediates, dichloromethane for non-polar steps) .
Q. How can structural characterization be performed to confirm the compound’s identity?
Methodological Answer: Use a combination of:
Q. What in vitro assays are suitable for preliminary pharmacological screening?
Methodological Answer:
- Enzyme Inhibition Assays: Test against kinases or proteases using fluorogenic substrates (e.g., ATP-dependent luminescence assays).
- Cell Viability Assays: MTT or resazurin-based protocols to assess cytotoxicity in cancer cell lines .
- Binding Studies: Radioligand displacement assays (e.g., for GPCR targets, given structural similarity to piperidine-based pharmaceuticals) .
Advanced Research Questions
Q. How can reaction mechanisms for key synthetic steps be elucidated?
Methodological Answer:
- Kinetic Studies: Monitor intermediate formation via HPLC or in-situ IR spectroscopy during cyclization.
- Isotopic Labeling: Use deuterated solvents (e.g., DMF-d₇) to track proton transfer in POCl₃-mediated reactions .
- Computational Modeling: Employ DFT calculations to simulate transition states in naphthyridine ring formation .
Q. How should contradictory data in pharmacological assays be resolved?
Methodological Answer:
- Assay Validation: Confirm reproducibility across multiple cell lines (e.g., HEK293 vs. HeLa) and adjust for batch-specific variability in enzyme sources.
- Interference Testing: Rule out artifacts (e.g., autofluorescence in fluorogenic assays) using negative controls .
- Dose-Response Analysis: Compare IC₅₀ values across studies; discrepancies may arise from impurities (ensure ≥95% purity via HPLC, as in ).
Q. What strategies guide structure-activity relationship (SAR) studies for this compound?
Methodological Answer:
Q. What advanced techniques ensure compound purity and stability in long-term studies?
Methodological Answer:
- Analytical HPLC: Use C18 columns with gradient elution (e.g., 0.1% TFA in H₂O/MeCN) to detect degradation products .
- Forced Degradation Studies: Expose the compound to heat (40–60°C), light (ICH Q1B guidelines), and acidic/basic conditions to identify instability triggers .
- Lyophilization: Stabilize hygroscopic intermediates by freeze-drying .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
